Cas no 2287344-30-1 (4-Methyl-3-piperidin-4-yl-1H-1,2,4-triazol-5-one;hydrochloride)

• Product Name: 4-Methyl-3-piperidin-4-yl-1H-1,2,4-triazol-5-one;hydrochloride
• CAS No: 2287344-30-1
• MF: C₈H₁₅ClN₄O
• MW: 218.683900117874
• CID: 6407496
• PubChem ID: 137944690
• Update Time: 2025-05-19

4-Methyl-3-piperidin-4-yl-1H-1,2,4-triazol-5-one;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-3-piperidin-4-yl-1H-1,2,4-triazol-5-one;hydrochloride
• 4-methyl-3-(piperidin-4-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one hydrochloride
• EN300-6739918
• 2287344-30-1

• Inchi： 1S/C8H14N4O.ClH/c1-12-7(10-11-8(12)13)6-2-4-9-5-3-6;/h6,9H,2-5H2,1H3,(H,11,13);1H
• InChI Key： PFUXPAUKWWXWNE-UHFFFAOYSA-N
• SMILES： Cl.O=C1NN=C(C2CCNCC2)N1C

Computed Properties

• Exact Mass: 218.0934388g/mol
• Monoisotopic Mass: 218.0934388g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 245
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.7Ų

Additional information on 4-Methyl-3-piperidin-4-yl-1H-1,2,4-triazol-5-one;hydrochloride

Introduction to 4-Methyl-3-piperidin-4-yl-1H-1,2,4-triazol-5-one;hydrochloride (CAS No: 2287344-30-1)

The compound 4-Methyl-3-piperidin-4-yl-1H-1,2,4-triazol-5-one;hydrochloride, identified by its CAS number 2287344-30-1, represents a significant advancement in the field of pharmaceutical chemistry. This hygroscopic crystalline powder is characterized by its molecular formula C₈H₁₁ClN₄O and a molecular weight of 214.64 g/mol. Its structural composition includes a piperidine ring fused with a 1,2,4-triazole core, making it a versatile scaffold for medicinal chemistry applications.

Recent research in the pharmaceutical industry has highlighted the potential of this compound as an inhibitor of kinases and other enzyme targets. The triazolone moiety and the piperidine nitrogen atoms contribute to its binding affinity and selectivity, making it a promising candidate for drug development. Studies have demonstrated its efficacy in preclinical models, particularly in the modulation of pathways associated with inflammation and cancer progression.

In the realm of drug discovery, 4-Methyl-3-piperidin-4-yl-1H-1,2,4-triazol-5-one;hydrochloride has been investigated for its ability to interact with biological targets at the molecular level. The hydrochloride salt form enhances its solubility and bioavailability, facilitating its use in formulation development. Researchers have explored its mechanisms of action, revealing interactions with proteins such as cyclin-dependent kinases (CDKs) and Janus kinases (JAKs). These interactions are critical for understanding its therapeutic potential in treating diseases like rheumatoid arthritis and certain malignancies.

The compound’s structural features make it particularly interesting for structure-based drug design. Computational modeling has shown that the piperidine ring can adopt multiple conformations, allowing for precise tuning of binding interactions. This flexibility is advantageous in designing molecules that can overcome resistance mechanisms observed in existing treatments. Furthermore, the triazolone group serves as a key pharmacophore, contributing to the compound’s pharmacological activity by engaging with specific residues in target proteins.

Current research trends indicate that this molecule is being evaluated in combination therapies to enhance therapeutic outcomes. The synergistic effects observed when paired with other agents suggest that 4-Methyl-3-piperidin-4-yl-1H-1,2,4-triazol-5-one;hydrochloride could play a pivotal role in multi-targeted drug regimens. Such approaches are gaining traction in oncology due to their ability to disrupt complex signaling networks involved in tumor growth and metastasis.

The synthesis of this compound involves multi-step organic reactions that highlight the ingenuity of modern synthetic methodologies. The introduction of the triazolone ring via cycloaddition reactions followed by functionalization of the piperidine moiety showcases the sophistication of contemporary synthetic strategies. Advances in catalytic processes have enabled more efficient and scalable production methods, reducing costs and improving yields.

In terms of pharmacokinetic properties, studies have shown that 4-Methyl-3-piperidin-4-yl-1H-1,2,4-triazol-5-one;hydrochloride exhibits moderate oral bioavailability and a reasonable half-life in vivo. These characteristics are favorable for developing once-daily dosing regimens, which would enhance patient compliance. Additionally, preliminary toxicity studies indicate that the compound has a favorable safety profile at therapeutic doses, although further investigations are warranted to fully assess its long-term effects.

The development pipeline for this compound is robust, with several clinical trials underway evaluating its efficacy in various indications. Early phase trials have reported promising results in patients with unmet medical needs. The enthusiasm surrounding this molecule is underscored by its potential to address critical unmet therapeutic demands across multiple disease areas.

Future directions in research may explore derivatization strategies to optimize pharmacological properties further. By modifying substituents on the piperidine or triazolone rings, researchers aim to enhance potency while minimizing off-target effects. Such efforts are essential for translating preclinical findings into safe and effective clinical candidates.

The role of computational chemistry in guiding synthetic pathways cannot be overstated. Molecular docking studies have been instrumental in identifying key interactions between this compound and biological targets. These insights have guided medicinal chemists toward designing analogs with improved pharmacokinetic profiles and reduced side effects.

In conclusion,4-Methyl-3-piperidin-4-yli|H|1|2|4-triazol|5|-one;hydrochloride (CAS No: 2287344|30|-1) represents a significant contribution to modern pharmaceutical research. Its unique structural features and promising biological activity position it as a valuable asset in the quest for novel therapeutics. As research progresses,this compound will continue to be scrutinized for its potential applications across diverse therapeutic areas, offering hope for improved patient outcomes through innovative drug development strategies.